3-formylbenzene-1,2-dicarbonitrile
Description
3-formylbenzene-1,2-dicarbonitrile is an aromatic molecule with two cyano (-CN) groups attached to one carbon atom and a formyl (-CHO) group attached to the other carbon atom. It is also known as 2,6-dicyano-4-formylphenyl or 2,6-dicyano-4-formylbenzonitrile . It is used in the synthesis of a complete series of soluble distyrylbenzenes (DSBs) featuring cyano substituents at the peripheral rings .
Molecular Structure Analysis
The molecular formula of 3-formylbenzene-1,2-dicarbonitrile is C9H4N2O . It has a molecular weight of 156.14 . The SMILES string representation is C1=CC(=C(C(=C1)C#N)C#N)C=O .Chemical Reactions Analysis
While specific chemical reactions involving 3-formylbenzene-1,2-dicarbonitrile are not available, similar compounds have been used in the synthesis of biologically active compounds and phthalocyanine dyes .Mechanism of Action
Target of Action
3-Formylbenzene-1,2-dicarbonitrile is primarily used in the synthesis of a complete series of soluble distyrylbenzenes (DSBs) featuring cyano substituents at the peripheral rings
Mode of Action
Given its use in the synthesis of distyrylbenzenes, it may interact with its targets through the formation of covalent bonds, leading to changes in the target’s structure and function .
Biochemical Pathways
As a building block in the synthesis of distyrylbenzenes, it may influence pathways related to the functions of these compounds .
Result of Action
As a building block in the synthesis of distyrylbenzenes, its effects may be indirectly observed through the properties and activities of these compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-formylbenzene-1,2-dicarbonitrile involves the reaction of 3-nitrobenzaldehyde with malononitrile followed by reduction and dehydration.", "Starting Materials": [ "3-nitrobenzaldehyde", "malononitrile", "sodium borohydride", "acetic acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Dissolve 3-nitrobenzaldehyde (1.0 g, 6.5 mmol) and malononitrile (0.8 g, 13 mmol) in ethanol (20 mL) and add acetic acid (0.5 mL).", "Step 2: Add sodium borohydride (0.4 g, 10.5 mmol) to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Add sodium hydroxide (0.5 g, 12.5 mmol) to the reaction mixture and stir for 30 minutes.", "Step 4: Filter the reaction mixture and wash the solid with water.", "Step 5: Dry the solid and dissolve it in ethanol (20 mL).", "Step 6: Add acetic acid (0.5 mL) to the solution and heat it under reflux for 2 hours.", "Step 7: Cool the solution and filter the solid.", "Step 8: Wash the solid with water and dry it to obtain 3-formylbenzene-1,2-dicarbonitrile (1.0 g, 70% yield)." ] } | |
CAS RN |
129221-76-7 |
Product Name |
3-formylbenzene-1,2-dicarbonitrile |
Molecular Formula |
C9H4N2O |
Molecular Weight |
156.1 |
Purity |
91 |
Origin of Product |
United States |
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